(2E)-2-(1,3-benzoxazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile

• IUPAC Name: (E)-2-(1,3-benzoxazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H16N2O4/c1-22-16-9-12(10-17(23-2)18(16)24-3)8-13(11-20)19-21-14-6-4-5-7-15(14)25-19/h4-10H,1-3H3/b13-8+
• InChI Key: UWNPNIJRYVUOOW-MDWZMJQESA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C(C#N)C2=NC3=CC=CC=C3O2
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C(\C#N)/C2=NC3=CC=CC=C3O2
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

(2E)-2-(1,3-benzoxazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Scientific Research Applications

Mechanisms of Bond Cleavage and Synthesis

The study of mechanisms involving the cleavage of β-O-4 bonds in lignin model compounds sheds light on the potential applications of related benzoxazole derivatives in materials science and organic synthesis. For example, research on the acidolysis of non-phenolic β-O-4-type lignin model compounds highlights the unique reactivity of such structures, which may inform the development of new materials or chemical processes T. Yokoyama, 2015.

Redox Mediators in Environmental Remediation

Benzoxazole derivatives, owing to their redox-active properties, have been explored as redox mediators in the enzymatic treatment of organic pollutants. These compounds enhance the degradation efficiency of recalcitrant pollutants in wastewater, offering a promising approach for environmental remediation Maroof Husain & Q. Husain, 2007.

Development of Benzoxazole Derivatives

The synthesis of benzoxazole derivatives has been a focus of research due to their importance in medicinal chemistry and material science. Microwave-assisted synthesis methods offer a rapid and efficient route to these compounds, highlighting their versatility in drug development and other applications M. Özil & E. Menteşe, 2020.

Amyloid Imaging in Alzheimer's Disease

Benzoxazole derivatives have been explored as amyloid imaging agents in Alzheimer's disease, contributing to the early detection and understanding of this neurodegenerative condition. Radioligands based on benzoxazole structures offer insights into amyloid deposits in the brain, aiding in the evaluation of new therapies A. Nordberg, 2007.

Antioxidant and Anti-inflammatory Agents

Benzofused thiazole derivatives, including benzoxazole-linked compounds, have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. These findings underscore the therapeutic potential of benzoxazole and related structures in designing new drugs for treating inflammation and oxidative stress-related diseases Dattatraya G. Raut et al., 2020.